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For Researchers, Scientists, and Drug Development Professionals

Octanoyl chloride, a highly reactive acyl chloride, is a valuable reagent in organic synthesis,

particularly in the pharmaceutical and agrochemical industries. Its utility, however, is matched

by its significant hazardous properties, necessitating stringent safety protocols. This in-depth

technical guide provides a comprehensive overview of the handling precautions, quantitative

safety data, and emergency procedures essential for the safe use of octanoyl chloride in a

laboratory setting.

Core Safety and Handling Precautions
Safe handling of octanoyl chloride is paramount to prevent accidental exposure and ensure a

secure research environment. The following procedures are based on established safety data

sheets and should be strictly adhered to.[1][2][3][4][5]

Engineering Controls and Ventilation: All work with octanoyl chloride must be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[1][2][4][5][6] The

ventilation system should be capable of maintaining airborne concentrations below established

exposure limits. Eyewash stations and safety showers must be readily accessible in the

immediate work area.[2]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory when

handling octanoyl chloride. This includes:
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Eye and Face Protection: Chemical safety goggles or a full-face shield are required to

protect against splashes.[1][5][6][7]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene) and a lab coat or

impervious clothing to prevent skin contact.[1][5][6][8][9] Contaminated clothing should be

removed immediately and washed before reuse.[1][4][5][6]

Respiratory Protection: In cases of inadequate ventilation or potential for exceeding

exposure limits, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors and acid gases is essential.[1][2][5][6][7][10]

Handling and Storage: Octanoyl chloride is moisture-sensitive and reacts violently with water.

[2][4] Therefore, it should be handled under an inert atmosphere (e.g., nitrogen or argon) and

protected from moisture.[2][4] Store containers in a cool, dry, and well-ventilated area away

from heat, sparks, and open flames.[2][3][4] Containers should be kept tightly closed and

stored in a corrosive-resistant container with a resistant inner liner.[1][2][5] It is incompatible

with strong oxidizing agents, strong bases, alcohols, and amines.[4]

Waste Disposal: Dispose of octanoyl chloride and any contaminated materials in accordance

with all applicable federal, state, and local regulations.[2][4][11] Waste should be handled by a

licensed professional waste disposal service.

Quantitative Safety Data
The following table summarizes key quantitative data for octanoyl chloride, providing a quick

reference for its physical and toxicological properties.
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Property Value Reference

Physical Properties

Molecular Formula C₈H₁₅ClO [8][9][12]

Molecular Weight 162.66 g/mol [10][13]

Boiling Point 196 °C (385 °F) at 760 mmHg [8][9][10]

Melting Point -63 °C (-81.4 °F) [8][9][10]

Flash Point 75 °C (167 °F) - 85 °C (185 °F) [2][7]

Density 0.95 g/cm³ at 20 °C [8][9]

Vapor Pressure 12.7 mmHg at 25 °C (77 °F) [10]

Toxicity Data

LD50 (Oral, Rat) >2000 mg/kg [8][9]

Exposure Limits

OSHA PELs Not established [3]

NIOSH RELs Not established

ACGIH TLVs Not established

Experimental Protocols: Spill and Exposure
Management
Detailed and rehearsed protocols for managing spills and exposures are critical for mitigating

the risks associated with octanoyl chloride.

Spill Response Protocol:

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

Isolate the area to prevent the spread of the chemical.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.
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Personal Protection: Don appropriate PPE, including respiratory protection, before

attempting to clean the spill.

Containment and Absorption: For small spills, use an inert absorbent material such as sand,

vermiculite, or a commercial absorbent pad to contain the liquid.[3][4] Do not use

combustible materials like paper towels.

Neutralization: Although some sources suggest neutralization with an alkaline solution, this

should be done with extreme caution as the reaction can be vigorous.[8][9] It is generally

safer to absorb and collect the material.

Collection and Disposal: Carefully collect the absorbed material into a sealed, labeled

container for hazardous waste disposal.[2][4]

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., acetone)

followed by soap and water.[10] All cleaning materials should also be disposed of as

hazardous waste.

First-Aid Measures:

Inhalation: Immediately move the affected person to fresh air.[1][2][5][7] If breathing is

difficult or has stopped, provide artificial respiration and seek immediate medical attention.[2]

[5]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing.[1][7][10] Seek immediate medical

attention.[1][7]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[1][2][7] Remove contact lenses if present and easy to do.[1][2]

Seek immediate medical attention.[1][7]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate

medical attention.[1][7]

Visualized Workflows and Pathways
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To further aid in the safe handling of octanoyl chloride, the following diagrams illustrate key

workflows and decision-making processes.

Receiving and Storage
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Waste Disposal
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Inspect Container for Damage

Store in Cool, Dry, Well-Ventilated Area
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Caption: Workflow for the safe handling of octanoyl chloride.

Accidental Exposure Response
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Caption: Decision-making flowchart for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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